Cas no 845823-23-6 (1-(Trimethylsilyl)-3-chloro-5-fluorobenzene)

1-(Trimethylsilyl)-3-chloro-5-fluorobenzene is a versatile organosilicon compound featuring both chloro and fluoro substituents on an aromatic ring, along with a trimethylsilyl group. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly in cross-coupling reactions and as a building block for pharmaceuticals and agrochemicals. The electron-withdrawing effects of the chloro and fluoro groups enhance its utility in nucleophilic aromatic substitution, while the trimethylsilyl moiety facilitates further functionalization. Its stability under various reaction conditions and compatibility with Grignard and lithiation reactions make it a preferred intermediate for introducing substituted benzene derivatives into complex molecular frameworks. The compound is typically handled under inert conditions to preserve its reactivity.

1-(Trimethylsilyl)-3-chloro-5-fluorobenzene structure

845823-23-6 structure

Product Name:1-(Trimethylsilyl)-3-chloro-5-fluorobenzene

CAS No:845823-23-6

MF:C₉H₁₂ClFSi

MW:202.728486061096

MDL:MFCD06201838

CID:4717420

Update Time:2025-05-27

1-(Trimethylsilyl)-3-chloro-5-fluorobenzene Chemical and Physical Properties

Names and Identifiers

- 1-(Trimethylsilyl)-3-chloro-5-fluorobenzene
- (3-chloro-5-fluorophenyl)trimethylsilane
- (3-chloro-5-fluorophenyl)-trimethylsilane
- MDL： MFCD06201838
- Inchi： 1S/C9H12ClFSi/c1-12(2,3)9-5-7(10)4-8(11)6-9/h4-6H,1-3H3
- InChI Key： KNHRUNOQTYFHGP-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(=C1)[Si](C)(C)C)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 155
Topological Polar Surface Area: 0

1-(Trimethylsilyl)-3-chloro-5-fluorobenzene Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26-36/37/39

1-(Trimethylsilyl)-3-chloro-5-fluorobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB167213-1 g	1-(Trimethylsilyl)-3-chloro-5-fluorobenzene; 96%	845823-23-6		1 g	€594.40	2023-07-20
abcr	AB167213-5 g	1-(Trimethylsilyl)-3-chloro-5-fluorobenzene; 96%	845823-23-6		5 g	€1,348.80	2023-07-20
Fluorochem	023201-1g	1-(Trimethylsilyl)-3-chloro-5-fluorobenzene	845823-23-6	96%	1g	￡394.00	2022-03-01
Fluorochem	023201-5g	1-(Trimethylsilyl)-3-chloro-5-fluorobenzene	845823-23-6	96%	5g	￡963.00	2022-03-01
abcr	AB167213-1g	1-(Trimethylsilyl)-3-chloro-5-fluorobenzene, 96%; .	845823-23-6	96%	1g	€1555.10	2025-04-16
abcr	AB167213-5g	1-(Trimethylsilyl)-3-chloro-5-fluorobenzene; 96%	845823-23-6		5g	€1348.80	2023-09-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1809807-1g	1-(Trimethylsilyl)-3-Chloro-5-fluorobenzene	845823-23-6	≥95%	1g	￥14535.00	2024-07-28
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY077692-1g	(3-Chloro-5-fluorophenyl)trimethylsilane	845823-23-6	≥95%	1g	¥8550.00	2025-04-12